Cas no 2680802-39-3 (4-(4-Methoxyphenyl)-4-(2,2,2-trifluoroacetamido)butanoic acid)

4-(4-Methoxyphenyl)-4-(2,2,2-trifluoroacetamido)butanoic acid is a specialized organic compound featuring a methoxyphenyl group and a trifluoroacetamido moiety linked to a butanoic acid backbone. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in the preparation of pharmaceuticals and agrochemicals. The trifluoroacetamido group enhances electrophilic character, facilitating selective amidation or coupling reactions, while the methoxyphenyl substituent contributes to stability and solubility in organic solvents. The butanoic acid functionality allows further derivatization, such as esterification or amide formation. This compound is particularly useful in medicinal chemistry for constructing complex molecules due to its balanced steric and electronic properties.
4-(4-Methoxyphenyl)-4-(2,2,2-trifluoroacetamido)butanoic acid structure
2680802-39-3 structure
Product Name:4-(4-Methoxyphenyl)-4-(2,2,2-trifluoroacetamido)butanoic acid
CAS No:2680802-39-3
MF:C13H14F3NO4
MW:305.249774456024
CID:5634675
PubChem ID:165926526
Update Time:2025-06-14

4-(4-Methoxyphenyl)-4-(2,2,2-trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(4-methoxyphenyl)-4-(2,2,2-trifluoroacetamido)butanoic acid
    • 2680802-39-3
    • EN300-28291238
    • 4-(4-Methoxyphenyl)-4-(2,2,2-trifluoroacetamido)butanoic acid
    • Inchi: 1S/C13H14F3NO4/c1-21-9-4-2-8(3-5-9)10(6-7-11(18)19)17-12(20)13(14,15)16/h2-5,10H,6-7H2,1H3,(H,17,20)(H,18,19)
    • InChI Key: LTZUOGYOLUGAKY-UHFFFAOYSA-N
    • SMILES: FC(C(NC(C1C=CC(=CC=1)OC)CCC(=O)O)=O)(F)F

Computed Properties

  • Exact Mass: 305.08749241g/mol
  • Monoisotopic Mass: 305.08749241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 75.6Ų

4-(4-Methoxyphenyl)-4-(2,2,2-trifluoroacetamido)butanoic acid Pricemore >>

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Additional information on 4-(4-Methoxyphenyl)-4-(2,2,2-trifluoroacetamido)butanoic acid

Comprehensive Overview of 4-(4-Methoxyphenyl)-4-(2,2,2-trifluoroacetamido)butanoic acid (CAS No. 2680802-39-3)

4-(4-Methoxyphenyl)-4-(2,2,2-trifluoroacetamido)butanoic acid (CAS No. 2680802-39-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique methoxyphenyl and trifluoroacetamido functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

The growing interest in 4-(4-Methoxyphenyl)-4-(2,2,2-trifluoroacetamido)butanoic acid is reflected in its increasing mentions in scientific literature and patent filings. Researchers are particularly intrigued by its potential applications in developing small-molecule therapeutics and precision medicine. With the rise of AI-driven drug discovery, compounds like this are being screened for their binding affinities and pharmacokinetic properties using advanced computational models. This aligns with the current trend of leveraging machine learning to accelerate the identification of novel drug candidates.

One of the key advantages of CAS No. 2680802-39-3 lies in its modular structure, which allows for further derivatization. The methoxy group enhances solubility, while the trifluoroacetamido moiety contributes to metabolic stability—a feature highly sought after in modern drug design. These attributes make it a versatile building block for medicinal chemistry projects, especially those focused on central nervous system (CNS) disorders and autoimmune diseases.

From a synthetic perspective, the preparation of 4-(4-Methoxyphenyl)-4-(2,2,2-trifluoroacetamido)butanoic acid involves multi-step organic transformations, including amidation and carboxylic acid functionalization. Recent advancements in green chemistry have also explored eco-friendly routes to synthesize such compounds, addressing the demand for sustainable pharmaceutical manufacturing. This resonates with the broader industry shift toward environmentally benign processes.

In the context of bioavailability and drug delivery, this compound’s butanoic acid backbone offers opportunities for prodrug development. Its compatibility with nanocarrier systems is another area of active investigation, particularly for targeted therapies. As the pharmaceutical industry increasingly focuses on personalized medicine, the role of structurally adaptable intermediates like CAS No. 2680802-39-3 becomes even more pivotal.

For researchers and manufacturers, sourcing high-quality 4-(4-Methoxyphenyl)-4-(2,2,2-trifluoroacetamido)butanoic acid is essential. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. The compound’s stability under various storage conditions is also a topic of practical importance, ensuring reproducibility in experimental and industrial settings.

In summary, 4-(4-Methoxyphenyl)-4-(2,2,2-trifluoroacetamido)butanoic acid (CAS No. 2680802-39-3) represents a convergence of innovation in drug development, synthetic methodology, and sustainable chemistry. Its multifaceted applications underscore its relevance in addressing contemporary challenges in healthcare and biotechnology. As research continues to unfold, this compound is poised to play a transformative role in next-generation therapeutics.

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